Cas no 1047655-22-0 (4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid)
1047655-22-0 structure
Product Name:4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid
CAS No:1047655-22-0
MF:C13H17NO4
MW:251.278383970261
CID:6591643
PubChem ID:53398400
Update Time:2024-01-16
4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid
- F1911-4330
- EN300-1454152
- FT-0773863
- AKOS013253581
- SCHEMBL1817781
- 1047655-22-0
-
- Inchi： 1S/C13H17NO4/c1-17-9-3-8(4-10(5-9)18-2)11-6-14-7-12(11)13(15)16/h3-5,11-12,14H,6-7H2,1-2H3,(H,15,16)
- InChI Key： FBFGHGLKHHVFCD-UHFFFAOYSA-N
- SMILES： OC(C1CNCC1C1C=C(C=C(C=1)OC)OC)=O
Computed Properties
- Exact Mass: 251.11575802g/mol
- Monoisotopic Mass: 251.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 67.8Ų
4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1454152-0.05g |
4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid |
1047655-22-0 | 95.0% | 0.05g |
$587.0 | 2025-03-21 | |
| Enamine | EN300-1454152-0.1g |
4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid |
1047655-22-0 | 95.0% | 0.1g |
$615.0 | 2025-03-21 | |
| Enamine | EN300-1454152-0.25g |
4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid |
1047655-22-0 | 95.0% | 0.25g |
$642.0 | 2025-03-21 | |
| Enamine | EN300-1454152-0.5g |
4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid |
1047655-22-0 | 95.0% | 0.5g |
$671.0 | 2025-03-21 | |
| Enamine | EN300-1454152-1.0g |
4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid |
1047655-22-0 | 95.0% | 1.0g |
$699.0 | 2025-03-21 | |
| Enamine | EN300-1454152-2.5g |
4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid |
1047655-22-0 | 95.0% | 2.5g |
$1370.0 | 2025-03-21 | |
| Enamine | EN300-1454152-5.0g |
4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid |
1047655-22-0 | 95.0% | 5.0g |
$2028.0 | 2025-03-21 | |
| Enamine | EN300-1454152-10.0g |
4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid |
1047655-22-0 | 95.0% | 10.0g |
$3007.0 | 2025-03-21 | |
| Enamine | EN300-1454152-50mg |
4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid |
1047655-22-0 | 50mg |
$587.0 | 2023-09-29 | ||
| Enamine | EN300-1454152-100mg |
4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid |
1047655-22-0 | 100mg |
$615.0 | 2023-09-29 |
4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
1047655-22-0 (4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
